Ethyl 3-[(diphenylmethyl)amino]propanoate
Overview
Description
Scientific Research Applications
Polymorphism in Pharmaceutical Compounds
Research on Ethyl 3-[(diphenylmethyl)amino]propanoate has explored its polymorphic forms in pharmaceutical compounds. Spectroscopic and diffractometric techniques have been employed to characterize these forms, revealing challenges in analytical and physical characterization. Distinct differences in capillary powder X-ray diffraction patterns and solid-state nuclear magnetic resonance studies highlight the subtle structural variations between these polymorphic forms (Vogt et al., 2013).
Synthesis of Chiral Ligands
This compound has been used in the synthesis of chiral ligands. Enantiopure 2-amino-3,3-diphenyl-1-propanol, a derivative of this compound, has been utilized to create new chiral ligands like 4,4′-bis(diphenylmethyl)-2,2′-bioxazoline. These ligands have significant applications in catalyzing reactions like the Diels-Alder reaction, indicating their importance in asymmetric synthesis and catalysis (Kanemasa et al., 2000).
Enantioselective Synthesis and Resolution
The compound is also central to the enantioselective synthesis and resolution of important intermediates. For instance, its derivatives have been resolved with enzymes like penicillin G acylase, yielding high enantiomeric purity. This aspect is crucial for the production of pharmaceutical intermediates (Fadnavis et al., 2006).
Thermodynamic Properties in Chemical Engineering
In chemical engineering, the dissociation constants and thermodynamic properties of derivatives of this compound, such as 2-amino-2-methyl-1-propanol, have been extensively studied. These studies provide valuable data for various industrial processes, including those involving alkanolamines (Hamborg & Versteeg, 2009).
Crystal Packing and Interactions
Research has also delved into the crystal packing of related compounds, focusing on interactions like N⋯π and O⋯π. These studies shed light on the molecular arrangement and bonding interactions in solid-state forms, which is essential for understanding the material properties of these compounds (Zhang et al., 2011).
properties
IUPAC Name |
ethyl 3-(benzhydrylamino)propanoate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21NO2/c1-2-21-17(20)13-14-19-18(15-9-5-3-6-10-15)16-11-7-4-8-12-16/h3-12,18-19H,2,13-14H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OYZYPJYAYKNETP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CCNC(C1=CC=CC=C1)C2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.